Cas no 2770895-02-6 (4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine)

• Product Name: 4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine
• CAS No: 2770895-02-6
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 5464594
• Update Time: 2025-06-12

4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine

• Inchi： 1S/C9H11ClN2/c1-5-3-7(5)9-11-6(2)4-8(10)12-9/h4-5,7H,3H2,1-2H3/t5-,7-/m1/s1
• InChI Key： QMYBLLKRHDDYKB-IYSWYEEDSA-N
• SMILES： C1([C@@H]2C[C@H]2C)=NC(C)=CC(Cl)=N1

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 262.2±20.0 °C(Predicted)
• pka: 1.31±0.50(Predicted)

Additional information on 4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine

Professional Introduction to 4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine (CAS No. 2770895-02-6)

4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine, identified by its CAS number 2770895-02-6, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its structural uniqueness and potential applications in drug development. The compound features a chloro substituent at the 4-position and a methyl group at the 6-position, with a chiral 2-methylcyclopropyl moiety attached at the 2-position. Such structural characteristics make it a promising candidate for further investigation in medicinal chemistry.

The 4-chloro and 6-methyl substituents play crucial roles in modulating the electronic properties and biological activity of the molecule. The chloro group, in particular, is known to enhance binding affinity to biological targets by participating in hydrogen bonding or π-stacking interactions. Meanwhile, the methyl group can influence the molecule's solubility and metabolic stability. The presence of a chiral center at the (1R,2R)-2-methylcyclopropyl group adds another layer of complexity, allowing for stereoselective drug design and development.

Recent advancements in pharmaceutical research have highlighted the importance of pyrimidine derivatives in addressing various therapeutic challenges. Pyrimidines are heterocyclic aromatic compounds that form the backbone of several key biologically active molecules, including nucleoside analogs used in antiviral and anticancer therapies. The structural framework of 4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine aligns well with this class of compounds, suggesting potential applications in similar therapeutic areas.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer and inflammation. The chloro and methyl substituents are believed to contribute to its binding interactions by forming specific hydrogen bonds or hydrophobic interactions with target proteins. Additionally, the chiral (1R,2R)-2-methylcyclopropyl group may influence its enantioselectivity, which is a critical factor in drug efficacy and safety.

The synthesis of 4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis or chiral auxiliary-assisted reactions, are employed to ensure high enantiomeric purity. The development of efficient synthetic routes is essential for scaling up production and conducting further preclinical studies.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery programs. By modifying its core structure or exploring analogs with different substituents, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. Collaborative efforts between medicinal chemists and biochemists are crucial for translating this potential into tangible therapeutic benefits.

As computational chemistry techniques continue to advance, virtual screening methods are being increasingly utilized to identify promising candidates like 4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine. These methods allow researchers to predict binding affinities and rank compounds based on their predicted interactions with biological targets. Such high-throughput virtual screening accelerates the drug discovery process by narrowing down large chemical libraries into a smaller set of compounds for experimental validation.

The role of pyrimidine derivatives in addressing unmet medical needs cannot be overstated. These compounds have shown promise in various therapeutic areas, including oncology, immunology, and infectious diseases. The unique structural features of 4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine position it as a valuable asset in this landscape. Future research should focus on elucidating its mechanism of action and evaluating its efficacy in animal models before progressing to human clinical trials.

In conclusion, 4-Chloro-6-methyl-2-[(1R,2R)-2-methylcyclopropyl]pyrimidine (CAS No. 2770895-02-6) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and potential biological activity make it an attractive candidate for further investigation. By leveraging modern synthetic techniques and computational methods, researchers can harness its full therapeutic potential and contribute to the development of novel treatments for various diseases.